Cas no 1780217-04-0 (5-2-(methylamino)acetylthiophene-3-carbonitrile)

• Product Name: 5-2-(methylamino)acetylthiophene-3-carbonitrile
• CAS No: 1780217-04-0
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 6595932
• PubChem ID: 82408925
• Update Time: 2025-06-08

5-2-(methylamino)acetylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-2-(methylamino)acetylthiophene-3-carbonitrile
• 5-[2-(methylamino)acetyl]thiophene-3-carbonitrile
• EN300-1752554
• 1780217-04-0

• Inchi： 1S/C8H8N2OS/c1-10-4-7(11)8-2-6(3-9)5-12-8/h2,5,10H,4H2,1H3
• InChI Key： JZDIUVQINXMDHN-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(CNC)=O

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-2-(methylamino)acetylthiophene-3-carbonitrile

Introduction to 5-2-(methylamino)acetylthiophene-3-carbonitrile (CAS No. 1780217-04-0)

5-2-(methylamino)acetylthiophene-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number CAS No. 1780217-04-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development.

The molecular structure of 5-2-(methylamino)acetylthiophene-3-carbonitrile features a thiophene core substituted with an acetyl group at the 3-position and a methylamino group at the 2-position. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules with pharmacological relevance.

In recent years, there has been growing interest in thiophene-based compounds due to their role as key scaffolds in the development of novel therapeutic agents. Studies have demonstrated that thiophene derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-2-(methylamino)acetylthiophene-3-carbonitrile contributes to its unique chemical and biological profile, making it a valuable building block for further chemical modifications and drug discovery efforts.

One of the most compelling aspects of 5-2-(methylamino)acetylthiophene-3-carbonitrile is its potential as a precursor in the synthesis of small-molecule drugs. Researchers have leveraged its structural features to develop new compounds with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, modifications at the acetyl and methylamino positions have been explored to optimize pharmacokinetic properties, such as solubility and metabolic stability.

The nitrile group at the 3-position of the thiophene ring in 5-2-(methylamino)acetylthiophene-3-carbonitrile adds another layer of reactivity, enabling further functionalization through nucleophilic addition or reduction reactions. This feature has been exploited in synthetic strategies to introduce additional pharmacophores or to tailor the compound's physicochemical properties for specific applications.

Recent advancements in computational chemistry have also highlighted the importance of 5-2-(methylamino)acetylthiophene-3-carbonitrile as a virtual scaffold for drug design. Molecular modeling studies have revealed that subtle changes in its structure can significantly impact its interaction with biological targets. These insights have guided experimental efforts to develop more effective derivatives with improved therapeutic potential.

The synthesis of 5-2-(methylamino)acetylthiophene-3-carbonitrile involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed in its preparation. The challenge lies in optimizing these reactions to minimize side products and maximize the desired product formation.

In conclusion, 5-2-(methylamino)acetylthiophene-3-carbonitrile (CAS No. 1780217-04-0) represents a significant compound in pharmaceutical research due to its structural versatility and potential applications in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in medicinal chemistry. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play a crucial role in the next generation of pharmaceutical innovations.